BENGHE Foundational & Exploratory

Check Availability & Pricing

AMG 925: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AMG 925

cat. No.: B612021

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AMG 925, a potent dual
inhibitor of FMS-like tyrosine kinase 3 (FLT3) and cyclin-dependent kinase 4 (CDK4). This
document detalils its core characteristics, mechanism of action, and key experimental data,
presented in a format tailored for research and development applications.

Core Compound Information

Parameter Value

CAS Number 1401033-86-0[1][2][3][41[5][6]
Molecular Weight 471.55 g/mol [1][2][6][7]
Molecular Formula C26H29N7O2[1][2][4][5][6]

Mechanism of Action

AMG 925 is a selective, orally bioavailable small molecule that dually inhibits FLT3 and CDK4.
[1][4] This dual inhibition is crucial for its anti-leukemic activity, particularly in Acute Myeloid
Leukemia (AML), where FLT3 mutations are common.[1]

e FLT3 Inhibition: By targeting FLT3, AMG 925 blocks the downstream signaling cascade,
leading to the inhibition of STAT5 phosphorylation. This is a key pathway for the proliferation
and survival of FLT3-mutated AML cells.[1]
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o CDKA4 Inhibition: AMG 925 also targets CDK4, a key regulator of the cell cycle. Inhibition of
CDK4 prevents the phosphorylation of the retinoblastoma (Rb) protein, leading to G1 cell
cycle arrest.[1]

The combined inhibition of both FLT3 and CDK4 signaling pathways provides a synergistic anti-
tumor effect and has the potential to overcome resistance to FLT3 inhibitors.[8]

Quantitative Data
: . hibi .

Target Kinase ICs0 (NM)
FLT3 2+ 1[1]
CDK4 3+ 1[1]
CDK6 8 + 2[1]
CDK2 375 + 150[1]
CDK1 1900 + 510[1]
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Cell Line Genotype Cellular ICso (nM)
MOLM-13 FLT3-ITD 19[1][5]
MV4-11 FLT3-ITD 18[1][5]

Signaling Pathways and Experimental Workflow
AMG 925 Signaling Pathway Inhibition
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Model Setup

1. Culture MOLM-13
(FLT3-ITD) cells

2. Subcutaneous injection

into nude mice

3. Allow tumors to
reach palpable size

Treatment Phase
4. Randomize mice into
treatment groups

:

5. Oral administration of
AMG 925 (e.g., 12.5, 25, 37.5 mg/kg)
or vehicle control

6. Monitor tumor volume
and body weight

Pharmacodynamic Analysis

7. Harvest tumors at
specific time points

8. Prepare tumor lysates

9. Western blot for
pPSTAT5 and pRb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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